molecular formula C15H17ClN2OS2 B12555757 5-[(4-Chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one

5-[(4-Chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one

Cat. No.: B12555757
M. Wt: 340.9 g/mol
InChI Key: GBJFVPWFKIWWCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-[(4-Chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one is a thiazolidinone derivative characterized by a 1,3-thiazolidin-4-one core substituted with a 4-chlorophenylmethylidene group at position 5, a diethylaminomethyl group at position 3, and a sulfanylidene (thioxo) moiety at position 2. This compound is of interest due to its structural similarity to pharmacologically active thiazolidinones, which often exhibit antimicrobial, anticancer, or anti-inflammatory properties .

Properties

Molecular Formula

C15H17ClN2OS2

Molecular Weight

340.9 g/mol

IUPAC Name

5-[(4-chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one

InChI

InChI=1S/C15H17ClN2OS2/c1-3-17(4-2)10-18-14(19)13(21-15(18)20)9-11-5-7-12(16)8-6-11/h5-9H,3-4,10H2,1-2H3

InChI Key

GBJFVPWFKIWWCH-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)CN1C(=O)C(=CC2=CC=C(C=C2)Cl)SC1=S

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(4-Chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one typically involves the condensation of 4-chlorobenzaldehyde with 3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one. The reaction is carried out in the presence of a base, such as sodium hydroxide, under reflux conditions. The product is then purified through recrystallization .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the implementation of green chemistry principles, such as the use of environmentally friendly solvents and catalysts, can make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions

5-[(4-Chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

Mechanism of Action

The mechanism of action of 5-[(4-Chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. The exact pathways and targets may vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

Thiazolidinone derivatives exhibit diverse biological and physicochemical properties depending on substituents at positions 3 and 3. Below is a systematic comparison of the target compound with structurally analogous molecules:

Substituent Variations and Structural Features

  • Position 5 (Arylidene Group):
    • Target Compound: 4-Chlorophenylmethylidene (electron-withdrawing Cl atom enhances electrophilicity) .
    • Analogues:
  • (5Z)-5-(2-Hydroxybenzylidene)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one (): A hydroxy group introduces hydrogen-bonding capability, affecting crystal packing and solubility .
  • 5-(1H-Indol-3-yl-methylene)-3-(4-chlorobenzyl)-4-thioxo-thiazolidin-2-one (): Bulky indole substituents may enhance DNA intercalation or cytotoxicity .

  • Position 3 (N-Substituent): Target Compound: Diethylaminomethyl group (polar, bulky, and basic). Analogues:
  • 3-Phenyl (): A simple aromatic group reduces solubility in polar solvents .

Physicochemical Properties

Compound Molecular Formula Key Substituents (Position 3/5) Solubility Trends Melting Point (If Reported)
Target Compound C₁₆H₁₈ClN₃OS₂ 3-(Diethylaminomethyl), 5-(4-Cl-Ph) Moderate in polar solvents Not reported
(5E)-3-Phenyl-5-(4-Cl-Ph) derivative () C₁₆H₁₀ClNOS₂ 3-Phenyl, 5-(4-Cl-Ph) Low (non-polar solvents) >200°C
3-Cyclopropyl hybrid () C₁₇H₁₅N₃O₂S 3-Cyclopropyl, 5-(4-MeO-Ph) Moderate (DMF/EtOH) 180–182°C
3-(4-Methylphenyl) derivative () C₁₇H₁₃NO₂S₂ 3-(4-Me-Ph), 5-(2-OH-Ph) Low (crystalline solid) 265–267°C

Notes:

  • The diethylaminomethyl group in the target compound likely enhances solubility in polar aprotic solvents (e.g., DMF) compared to phenyl or alkyl substituents.
  • Chloro and methoxy groups at position 5 influence melting points, with electron-withdrawing substituents (Cl) increasing thermal stability .

Biological Activity

5-[(4-Chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one is a compound of interest in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical formula for this compound is C14H18ClN3SC_{14}H_{18}ClN_{3}S, characterized by a thiazolidine ring, a chlorophenyl group, and a diethylaminomethyl substituent. The presence of these functional groups suggests potential interactions with various biological targets.

Biological Activity Overview

Research indicates that compounds similar to 5-[(4-Chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one exhibit significant antibacterial, anti-inflammatory, and enzyme inhibitory activities.

Antibacterial Activity

Studies have demonstrated that thiazolidine derivatives can show moderate to strong antibacterial effects against various bacterial strains. For instance:

  • In vitro studies have reported that compounds with similar structures exhibit significant activity against Salmonella typhi and Bacillus subtilis with minimum inhibitory concentrations (MICs) ranging from 5 to 50 µg/mL .
  • The compound’s effectiveness may be attributed to its ability to disrupt bacterial cell wall synthesis or inhibit metabolic pathways essential for bacterial growth.

Enzyme Inhibition

The compound has been evaluated for its inhibitory effects on key enzymes:

  • Acetylcholinesterase (AChE) : Compounds containing thiazolidine rings have shown promising AChE inhibitory activity, which is crucial for treating conditions like Alzheimer's disease. The IC50 values for related compounds were reported as low as 1.21 µM, indicating potent inhibition compared to standard drugs .
  • Urease Inhibition : Thiazolidine derivatives have also been noted for their urease inhibitory properties, which can be beneficial in treating infections caused by Helicobacter pylori. The IC50 values for some derivatives reached as low as 2.14 µM .

Anti-inflammatory Effects

Research has highlighted the anti-inflammatory potential of thiazolidine derivatives:

  • Compounds were shown to inhibit the chemotaxis of RAW264.7 macrophages stimulated by MCP-1, suggesting their role in modulating inflammatory responses. The most effective compounds exhibited IC50 values ranging from 0.72 to 20.47 µM .

Case Studies and Research Findings

Several studies have focused on the biological activities of similar thiazolidine derivatives:

StudyCompoundActivityIC50/Effect
Various ThiazolidinesAntibacterialMIC: 5-50 µg/mL against S. typhi
Compound 7nAChE InhibitionIC50: 1.21 µM
Compound 4fAnti-inflammatoryIC50: 0.72 µM

The biological activities of 5-[(4-Chlorophenyl)methylidene]-3-(diethylaminomethyl)-2-sulfanylidene-1,3-thiazolidin-4-one are likely mediated through multiple mechanisms:

  • Enzyme Interaction : Binding affinity studies suggest that the compound interacts with active sites of enzymes like AChE and urease, inhibiting their function.
  • Membrane Disruption : Antibacterial activity may involve disrupting bacterial membranes or interfering with specific metabolic pathways.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.